Cas no 100610-03-5 (Methyl 4-(butylcarbamoyl)benzoate)

Methyl 4-(butylcarbamoyl)benzoate structure

100610-03-5 structure

Product Name:Methyl 4-(butylcarbamoyl)benzoate

CAS No:100610-03-5

Molecular Formula:C₁₃H₁₇NO₃

Molecular Weight:235.27898

MDL:MFCD09418666

CID:1037597

PubChem ID:17178319

Methyl 4-(butylcarbamoyl)benzoate Properties

Names and Identifiers

- Methyl 4-(butylcarbamoyl)benzoate
- BS-19049
- 100610-03-5
- MFCD09418666
- Benzoic acid, 4-[(butylamino)carbonyl]-, methyl ester
- SB76950
- DB-360952
- AKOS003564159
- Methyl4-(butylcarbamoyl)benzoate
- DTXSID10589376
- CS-0211438
- Methyl 4-(butylcarbaMoyl)benzoate
- +Expand
- MDL： MFCD09418666
- InChIKey： RTOAFYYWYCMMTQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H17NO3/c1-3-4-9-14-12(15)10-5-7-11(8-6-10)13(16)17-2/h5-8H,3-4,9H2,1-2H3,(H,14,15)
- SMILES： CCCCNC(=O)C1=CC=C(C=C1)C(=O)OC

Computed Properties

Exact Mass: 235.12091
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 235.12084340g/mol
Heavy Atom Count: 17
Complexity: 257
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 55.4Å²

Experimental Properties

LogP: 2.39400
PSA: 55.4

Methyl 4-(butylcarbamoyl)benzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA03008-1g	Methyl 4-(butylcarbamoyl)benzoate	100610-03-5	98%	1g	$75.00	2024-04-20
abcr	AB335533-1 g	Methyl 4-(butylcarbamoyl)benzoate; 98%	100610-03-5		1g	€144.00	2023-04-26
Ambeed	A650857-25g	Methyl 4-(butylcarbamoyl)benzoate	100610-03-5	98%	25g	$475.0
TRC	M296383-100mg	Methyl 4-(butylcarbamoyl)benzoate	100610-03-5		100mg	$64.00	2023-05-18

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100610-03-5 (Methyl 4-(butylcarbamoyl)benzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:100610-03-5)Methyl 4-(butylcarbamoyl)benzoate

Purity:99%

Quantity:25g

Price($):428.0